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Compound of Interest

Compound Name: HC-1310

Cat. No.: B12367122

Get Quote

Disclaimer: The identifier "HC-1310" is not unique and may refer to different chemical products

with distinct properties and disposal requirements. It is imperative to identify the specific

product in your possession and consult its official Safety Data Sheet (SDS) before undertaking

any handling or disposal procedures. The following information is provided for guidance and is

based on publicly available data for chemicals with similar designations.

The two most common products identified as "HC-1310" are a C5 aliphatic hydrocarbon resin

used as a tackifier and an organopolysiloxane mixture used as a catalyst. The disposal

procedures for these two substances are different.

Scenario 1: HC-1310 as a C5 Aliphatic Hydrocarbon
Resin
C5 aliphatic hydrocarbon resins, such as those marketed under the trade name ESCOREZ™

1310, are typically used as tackifiers in adhesives.[1] While generally considered to have low

toxicity, they are persistent in the environment and should be disposed of as chemical waste.[2]
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Property Value Reference Documents

Physical State Solid (prills or flakes) [2]

Color Pale yellow to amber [2]

Hazards

Low hazard. Can form

flammable mixtures or burn if

heated above its flash point.

Dust may form explosive

mixtures with air. Can

accumulate static charges.

[2]

Environmental Fate
Expected to remain on water

and soil surfaces and persist.
[2]

Personal Protective Equipment

(PPE)

Safety goggles (splash-proof

or dust-resistant), protective

gloves, respirator (if dust or

vapors are generated).

[3]

Experimental Protocols: Disposal of C5 Aliphatic
Hydrocarbon Resin
This protocol outlines the general procedure for the disposal of C5 aliphatic hydrocarbon

resins. Always refer to your institution's specific hazardous waste guidelines and the product's

SDS.

Waste Collection:

Collect waste HC-1310 resin in a designated, properly labeled, and sealable chemical

waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Ensure the container is kept closed when not in use.

Labeling:
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Label the waste container clearly with "Hazardous Waste," the full chemical name ("C5

Aliphatic Hydrocarbon Resin"), and any other information required by your institution (e.g.,

date, lab location, primary investigator).

Storage:

Store the waste container in a cool, dry, well-ventilated area away from heat, sparks, and

open flames.[1]

Prevent dust accumulation.[4]

Disposal:

Arrange for pickup and disposal through your institution's EHS office or a licensed

chemical waste disposal contractor.

Do not dispose of this material in regular trash or down the drain.

Incineration at an approved facility is a common disposal method.[3]

Disposal Workflow for C5 Aliphatic Hydrocarbon Resin
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Start: Waste HC-1310
(C5 Aliphatic Hydrocarbon Resin)

Collect in a
designated, sealed container

Label container clearly:
'Hazardous Waste'

'C5 Aliphatic Hydrocarbon Resin'

Store in a cool, dry,
well-ventilated area away

from ignition sources

Contact Environmental
Health & Safety (EHS)

for pickup

Professional Disposal
(e.g., Incineration)

End of Process
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Caption: Disposal workflow for HC-1310 as a C5 Aliphatic Hydrocarbon Resin.
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Scenario 2: HC-1310 as a Catalyst
(Organopolysiloxane Mixture)
Products like CAT-1310 are identified as organopolysiloxane mixtures and are used as

catalysts.[5] These materials have different handling and disposal requirements compared to

hydrocarbon resins.

Quantitative Data Summary
Property Value Reference Documents

Chemical Identity Organopolysiloxane mixture [5][6]

Physical State Liquid [7]

Hazards

Harmful if swallowed.[7] May

cause slight skin and eye

irritation.[5] Contact with acidic,

basic, or oxidizing materials

generates flammable and

explosive hydrogen gas.[5]

[5][7]

Personal Protective Equipment

(PPE)

Safety goggles, protective

gloves, adequate ventilation.[7]

NIOSH-approved respirator

may be required in some

situations.[8]

[7][8]

Experimental Protocols: Disposal of
Organopolysiloxane Mixture
This protocol outlines the general procedure for the disposal of organopolysiloxane mixtures.

Always refer to your institution's specific hazardous waste guidelines and the product's SDS.

Waste Collection:

Collect waste CAT-1310 in a designated, properly labeled, and sealable chemical waste

container.
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Crucially, do not mix with acidic, basic, or oxidizing materials to prevent the generation of

flammable hydrogen gas.[5]

Keep the container closed when not in use.

Labeling:

Label the waste container clearly with "Hazardous Waste," the full chemical name

("Organopolysiloxane Mixture"), and explicitly note "Do Not Mix with Acids, Bases, or

Oxidizers." Include all other information required by your institution.

Storage:

Store the waste container in a cool, well-ventilated area, segregated from incompatible

materials (acids, bases, oxidizers).[6]

Spill Management:

In case of a small spill, absorb the material with an inert absorbent (e.g., cloth, fleece, or

cardboard) and place it in the chemical waste container for disposal.[6][7]

Ensure adequate ventilation.[7]

Disposal:

Arrange for pickup and disposal through your institution's EHS office or a licensed

chemical waste disposal contractor.

Disposal should be in accordance with federal, state, and local regulations.[6][7]

Incineration in a chemical incinerator with an afterburner and scrubber is a recommended

method.[5]
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Start: Waste HC-1310
(Organopolysiloxane Mixture)

Collect in a designated,
sealed container

Label container clearly:
'Hazardous Waste'

'Organopolysiloxane Mixture'
'Do Not Mix with Acids,

Bases, or Oxidizers'

Store in a cool, ventilated area,
segregated from incompatible

materials

Contact Environmental
Health & Safety (EHS)

for pickup

Professional Disposal
(e.g., Chemical Incineration)

End of Process
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Caption: Disposal workflow for HC-1310 as an Organopolysiloxane Mixture.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12367122/docs?utm_src=pdf-body-img#proper-disposal-procedures-for-hc-1310
https://www.benchchem.com/product/b12367122/docs?utm_src=pdf-body#proper-disposal-procedures-for-hc-1310
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12367122?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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